Cas no 73354-06-0 (Docosanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)

• Product Name: Docosanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• CAS No: 73354-06-0
• MF: C₄₀H₇₉NO₃
• MW: 622.060173273087
• CID: 542605
• PubChem ID: 53990631
• Update Time: 2025-04-19

Docosanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Docosanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• N-(1,3-dihydroxyoctadec-4-en-2-yl)docosanamide
• DTXSID30708204
• N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl] docosanamide
• FT-0664481
• 73354-06-0

• Inchi： 1S/C40H79NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-40(44)41-38(37-42)39(43)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h33,35,38-39,42-43H,3-32,34,36-37H2,1-2H3,(H,41,44)
• InChI Key： KEPQASGDXIEOIL-UHFFFAOYSA-N
• SMILES： OC(C=CCCCCCCCCCCCCC)C(CO)NC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 621.60599538g/mol
• Monoisotopic Mass: 621.60599538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 16.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols